Cas no 66309-83-9 (2,6-dimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 2,6-dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 66309-83-9
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 396527
• PubChem ID: 11593477
• Update Time: 2024-10-28

2,6-dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-2,6-dimethyl-
• 2,6-dimethyl-2,3-dihydroinden-1-one
• 2,3-Dihydro-2,6-dimethyl-1H-inden-1-one
• EN300-128148
• 2,6-dimethylindan-1-one
• MFCLOAFNUWAGGB-UHFFFAOYSA-N
• EC 619-799-8
• UNII-UJE9TV6NUB
• BDBM50008553
• UJE9TV6NUB
• AMY36992
• Z1255467363
• 2,6-dimethyl indanone
• CHEMBL157327
• 2,6-dimethyl indane-1-one
• 2,6-Dimethyl-indan-1-one
• N12932
• AKOS017518136
• SCHEMBL2481939
• 66309-83-9
• CS-0232687
• 2,6-dimethyl-2,3-dihydro-1H-inden-1-one
• DTXSID40469096
• SY148852
• 2,6-dimethyl-1-indanone
• 2,6-Dimethylindane-1-one
• NS00011449
• MFCD16301022
• WLZ3254
• TS-09722

• Inchi： 1S/C11H12O/c1-7-3-4-9-6-8(2)11(12)10(9)5-7/h3-5,8H,6H2,1-2H3
• InChI Key： MFCLOAFNUWAGGB-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2CC1C

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 141-144 ºC (17 Torr)
• Flash Point: 111.7±18.1 ºC,
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones